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Abstract
This technical guide explores the potential therapeutic applications of 4-
Butoxybenzohydrazide, a member of the benzohydrazide class of organic compounds. While

direct experimental data on 4-Butoxybenzohydrazide is limited, this document synthesizes

information from closely related 4-alkoxy and 4-hydroxybenzohydrazide analogues to project its

potential biological activities and therapeutic uses. This guide covers the general synthesis,

potential mechanisms of action, and prospective applications in areas such as antimicrobial,

anti-glycation, and neuroprotective therapies, supported by data from analogous compounds.

All quantitative data are presented in structured tables, and key experimental protocols are

detailed. Visual diagrams generated using Graphviz are provided to illustrate synthetic

pathways and logical workflows.

Introduction
Benzohydrazides are a class of compounds characterized by a benzene ring and a hydrazide

functional group (-CONHNH2). This scaffold has attracted significant attention in medicinal

chemistry due to its versatile biological activities.[1] Derivatives of benzohydrazide have been

reported to possess a wide range of pharmacological properties, including antimicrobial,

anticonvulsant, anti-inflammatory, analgesic, and anticancer activities.[2] The therapeutic

potential of these compounds often stems from their ability to form Schiff bases and chelate

with metal ions, which are crucial for the function of various enzymes.
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4-Butoxybenzohydrazide (CAS: 5303-13-9, 64328-61-6; Molecular Formula: C₁₁H₁₆N₂O₂) is

a derivative with a butoxy group at the para position of the benzene ring.[3] While specific

research on this molecule is not abundant, the study of its analogues, particularly 4-methoxy

and 4-hydroxybenzohydrazides, provides a strong foundation for predicting its potential

therapeutic value. The presence of the alkoxy group can influence the compound's lipophilicity,

membrane permeability, and interaction with biological targets. This guide will, therefore,

extrapolate the potential of 4-Butoxybenzohydrazide based on the established activities of its

structural relatives.

Synthesis of 4-Butoxybenzohydrazide
A general and established method for the synthesis of benzohydrazides involves the reaction of

a corresponding benzoate ester with hydrazine hydrate. This two-step process is generally

efficient and can be adapted for 4-Butoxybenzohydrazide.

General Synthetic Pathway
The synthesis would begin with the esterification of 4-butoxybenzoic acid to yield methyl 4-

butoxybenzoate, followed by hydrazinolysis to produce the final 4-butoxybenzohydrazide.
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Step 1: Esterification

Step 2: Hydrazinolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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